6-Propylamino-7-deazapurine

Description

6-Propylamino-7-deazapurine is a derivative of the 7-deazapurine family, recognized for its potential therapeutic applications and biological activity. The absence of a nitrogen atom at the 7 position, in contrast to purine analogs, gives 7-deazapurines unique biochemical properties. 6-Propylamino-7-deazapurine may affect molecular-level interactions through enzyme activation or inhibition, binding interactions with biomolecules, and changes in gene expression. It has been found in the DNA of phages and phylogenetically diverse bacteria and is involved in DNA modification pathways.

The synthesis of 6-Propylamino-7-deazapurine typically involves adding a propylamino group to the 7-deazapurine scaffold, commonly achieved through ferrocene-catalyzed C-H imidation of 7-deazapurines with N-imidyl peroxyesters. This reaction occurs regioselectively at position 8 in 7-deazapurines, leading to a series of derivatives. Industrial production methods are not extensively documented, but generally involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. 6-Propylamino-7-deazapurine is unique due to the presence of the propylamino group, which imparts distinct biochemical properties and enhances its potential therapeutic applications compared to other 7-deazapurine derivatives. Similar compounds include 7-deazapurine, 7-deazaguanine, and 7-deazaadenine.

Another related compound is a 6-methyl-7-deazapurine nucleoside analog, which has broad-spectrum activity against kinetoplastid parasites, the causative agents of Chagas disease, leishmaniasis, and human African trypanosomiasis .

• CAS No.: 60972-21-6
• Product Name: 6-Propylamino-7-deazapurine
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: N-propyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C9H12N4/c1-2-4-10-8-7-3-5-11-9(7)13-6-12-8/h3,5-6H,2,4H2,1H3,(H2,10,11,12,13)
• Standard InChIKey: LTDJBPNSUMCAHA-UHFFFAOYSA-N
• SMILES: CCCNC1=NC=NC2=C1C=CN2
• Canonical SMILES: CCCNC1=NC=NC2=C1C=CN2
• Synonyms: 4-Propylamino-1H-pyrrolo[2,3-d]pyrimidine; 4-Propylaminopyrrolo[2,3-d]pyrimidine
• PubChem Compound: 4066192
• Last Modified: Sep 16 2023